Cas no 946729-28-8 (N-[3-(2-Amino-4-fluorophenoxy)propyl]-N,N-dimethylamine)

• Product Name: N-[3-(2-Amino-4-fluorophenoxy)propyl]-N,N-dimethylamine
• CAS No: 946729-28-8
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 1068606
• PubChem ID: 26189635
• Update Time: 2025-04-20

N-[3-(2-Amino-4-fluorophenoxy)propyl]-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Amino-4-fluorophenoxy)propyl]-N,N-dimethylamine
• AKOS010337698
• 946729-28-8
• 2-[3-(dimethylamino)propoxy]-5-fluoroaniline

• MDL： MFCD08686805
• Inchi： 1S/C11H17FN2O/c1-14(2)6-3-7-15-11-5-4-9(12)8-10(11)13/h4-5,8H,3,6-7,13H2,1-2H3
• InChI Key： DQFDKSRVEHSTBM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OCCCN(C)C

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

N-[3-(2-Amino-4-fluorophenoxy)propyl]-N,N-dimethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT